2-(Benzofuran-7-yl)ethyl-N-methylamine

• Molecular Formula: C11H13NO
• Molecular Weight: 175.23 g/mol
• IUPAC Name: 2-(1-benzofuran-7-yl)-N-methylethanamine
• InChI: InChI=1S/C11H13NO/c1-12-7-5-9-3-2-4-10-6-8-13-11(9)10/h2-4,6,8,12H,5,7H2,1H3
• InChI Key: CRPWUBIHAIQGMJ-UHFFFAOYSA-N
• Canonical SMILES: CNCCC1=CC=CC2=C1OC=C2

Description

2-(Benzofuran-7-yl)ethyl-N-methylamine is a useful research compound. Its molecular formula is C11H13NO and its molecular weight is 175.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

8.70 g benzofuran-7-yl-N-methylacetamide and 5.21 g (0.138 mol) sodiumborohydride were dissolved in 100 ml dioxane. Acetic acid was added dropwise to the chilled solution. Then, the reaction mixture was warmed slowly and refluxed for 1 h. After cooling to room temperature, 25 ml 6N HCl was added and the mixture was warmed to reflux for 5 min. The mixture was cooled, pH adjusted to 10 and the mixture was extracted with dichloromethane. The organic layer was washed with water and brine, dried over sodium sulfate and concentrated in vacuo. The remaining oil was distilled (B.p. 111-114° C/l mm Hg). The compound was obtained as colourless oil, 3.7 g (46%).